Cas no 2138421-48-2 (3-amino-N-cyclobutyl-N-methyl-N-propylbenzene-1-sulfonoimidamide)

• Product Name: 3-amino-N-cyclobutyl-N-methyl-N-propylbenzene-1-sulfonoimidamide
• CAS No: 2138421-48-2
• MF: C₁₄H₂₃N₃OS
• MW: 281.416921854019
• CID: 5992150
• PubChem ID: 165458176
• Update Time: 2025-05-19

3-amino-N-cyclobutyl-N-methyl-N-propylbenzene-1-sulfonoimidamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-cyclobutyl-N-methyl-N-propylbenzene-1-sulfonoimidamide
• 2138421-48-2
• EN300-739447

• Inchi： 1S/C14H23N3OS/c1-3-10-17(2)19(18,16-13-7-5-8-13)14-9-4-6-12(15)11-14/h4,6,9,11,13H,3,5,7-8,10,15H2,1-2H3
• InChI Key： GKRMCNXAIZQPAQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(N(C)CCC)(=NC1CCC1)=O

Computed Properties

• Exact Mass: 281.15618354g/mol
• Monoisotopic Mass: 281.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.1Ų

Additional information on 3-amino-N-cyclobutyl-N-methyl-N-propylbenzene-1-sulfonoimidamide

Comprehensive Overview of 3-amino-N-cyclobutyl-N-methyl-N-propylbenzene-1-sulfonoimidamide (CAS No. 2138421-48-2)

The compound 3-amino-N-cyclobutyl-N-methyl-N-propylbenzene-1-sulfonoimidamide (CAS No. 2138421-48-2) is a specialized sulfonoimidamide derivative with a unique molecular structure. This chemical entity has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a bioactive intermediate. The presence of both amino and sulfonoimidamide functional groups makes it a versatile candidate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for sulfonamide-based compounds like 3-amino-N-cyclobutyl-N-methyl-N-propylbenzene-1-sulfonoimidamide has surged, driven by their role in designing targeted therapies. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new avenues for treating metabolic disorders and inflammatory conditions. The compound's cyclobutyl and propyl substituents further enhance its lipophilicity, a critical factor in optimizing drug bioavailability.

From a synthetic chemistry perspective, CAS No. 2138421-48-2 exemplifies the growing trend of nitrogen-rich scaffolds in medicinal chemistry. Its sulfonoimidamide core is structurally distinct from traditional sulfonamides, offering improved metabolic stability and reduced toxicity profiles. This aligns with the pharmaceutical industry's shift toward next-generation small molecules with enhanced safety and efficacy.

The compound's potential extends beyond therapeutics. In material science, its aromatic sulfonoimidamide moiety has been explored for designing functional polymers with applications in ion-selective membranes and catalysis. Such interdisciplinary relevance makes 3-amino-N-cyclobutyl-N-methyl-N-propylbenzene-1-sulfonoimidamide a subject of interest in both academic and industrial settings.

Environmental considerations are also paramount. Recent studies highlight the biodegradability of sulfonoimidamide derivatives, addressing concerns about persistent organic pollutants (POPs). This positions CAS No. 2138421-48-2 as a sustainable alternative in green chemistry initiatives, resonating with global efforts to reduce chemical waste.

For researchers sourcing this compound, key questions often revolve around its synthetic protocols, purity standards, and commercial availability. Reputable suppliers typically provide high-performance liquid chromatography (HPLC) data to verify its quality, ensuring reproducibility in downstream applications. Storage recommendations usually emphasize protection from moisture and light to maintain stability.

In summary, 3-amino-N-cyclobutyl-N-methyl-N-propylbenzene-1-sulfonoimidamide represents a convergence of innovation in drug design, materials science, and environmental sustainability. Its CAS No. 2138421-48-2 serves as a pivotal identifier for researchers navigating the expanding landscape of specialty chemicals. As scientific inquiry progresses, this compound is poised to play a transformative role in addressing contemporary challenges across multiple disciplines.